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Compound of Interest

Compound Name: N-Ethylacetanilide

Cat. No.: B1213863

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of N-Ethylacetanilide against
other key acetanilide derivatives. Acetanilide, the first aniline derivative found to possess
analgesic and antipyretic properties, was introduced into medical practice in 1886. However, its
significant toxicity spurred the development of numerous derivatives. This document aims to
collate available experimental data on biological activity and toxicity to assist researchers in
evaluating these compounds for further investigation.

Comparative Analysis of Physicochemical and
Toxicological Properties

The selection of a compound for development is critically dependent on its therapeutic index—
the balance between its efficacy and toxicity. The following table summarizes key
physicochemical properties and acute oral toxicity data for N-Ethylacetanilide and its
structural analogs. A lower LD50 value indicates higher acute toxicity.
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1Specific LD50 data for N-Ethylacetanilide is not readily available in public databases, but its

GHS classification indicates it is harmful if swallowed (Acute Toxicity, Oral, Category 4).

 To cite this document: BenchChem. [A Comparative Performance Analysis of N-
Ethylacetanilide and Other Acetanilide Derivatives]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1213863#n-ethylacetanilide-

performance-compared-to-other-acetanilide-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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